Cas no 489-85-0 (1,4-dimethyl-7-(1-methylethenyl)azulene)

1,4-dimethyl-7-(1-methylethenyl)azulene structure
489-85-0 structure
Product name:1,4-dimethyl-7-(1-methylethenyl)azulene
CAS No:489-85-0
MF:C15H16
MW:196.287544250488
CID:1519393
PubChem ID:3083592

1,4-dimethyl-7-(1-methylethenyl)azulene Chemical and Physical Properties

Names and Identifiers

    • 1,4-dimethyl-7-(1-methylethenyl)azulene
    • Azulene, 1,4-dimethyl-7-(1-methylethenyl)-
    • Azulene, 7-isopropenyl-1,4-dimethyl-
    • 1,4-Dimethyl-7-isopropenylazulene
    • 1,4-dimethyl-7-prop-1-en-2-ylazulene
    • 1,4-Dimethyl-7-(1-methylethenyl)-Azulene
    • UNII-GD5E5UK4YX
    • 1,4-dimethyl-7-(prop-1-en-2-yl)azulene
    • GD5E5UK4YX
    • 1,4-DIMETHYL-7-PROP-1-EN-2-YL-AZULENE
    • 7-Isopropenyl-1,4-dimethylazulene
    • CHEBI:173540
    • 489-85-0
    • Lactarazulene
    • DTXSID90197635
    • 7-Isopropenyl-1,4-dimethyl-Azulene
    • Lactarazulen
    • KFLXZUPIDNPCSD-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H16/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-9H,1H2,2-4H3
    • InChI Key: KFLXZUPIDNPCSD-UHFFFAOYSA-N
    • SMILES: CC1=C2C=CC(=C2C=C(C=C1)C(=C)C)C

Computed Properties

  • Exact Mass: 196.12528
  • Monoisotopic Mass: 196.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,4-dimethyl-7-(1-methylethenyl)azulene Related Literature

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